Cas no 5325-19-9 (Naphtho[2,3-d]thiazole,2-phenyl-)
5325-19-9 structure
Product Name:Naphtho[2,3-d]thiazole,2-phenyl-
CAS No:5325-19-9
MF:C17H11NS
MW:261.340942621231
CID:379231
PubChem ID:219186
Update Time:2025-04-19
Naphtho[2,3-d]thiazole,2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,3-d]thiazole,2-phenyl-
- 2-phenylbenzo[f][1,3]benzothiazole
- AC1L5684
- AC1Q4WIB
- CTK4J7357
- NSC129
- NSC-129
- Naphtho[2, 2-phenyl-
- DTXSID20276967
- SCHEMBL24466846
- 5325-19-9
-
- Inchi: 1S/C17H11NS/c1-2-6-12(7-3-1)17-18-15-10-13-8-4-5-9-14(13)11-16(15)19-17/h1-11H
- InChI Key: CYVZJVLKLDQVRY-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CC=2)=NC2C=C3C=CC=CC3=CC1=2
Computed Properties
- Exact Mass: 261.06133
- Monoisotopic Mass: 261.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 1.27
- Boiling Point: 453.5°C at 760 mmHg
- Flash Point: 234.5°C
- Refractive Index: 1.74
- PSA: 12.89
- LogP: 5.11650
Naphtho[2,3-d]thiazole,2-phenyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5325-19-9 (Naphtho[2,3-d]thiazole,2-phenyl-) Related Products
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